6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13BrN4O2S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 6-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13BrN4O2S/c1-23-13-6-2-11(3-7-13)16-19-20-17-22(16)21-15(25-17)10-24-14-8-4-12(18)5-9-14/h2-9H,10H2,1H3
• InChI Key: KDCBMVUCYRNWQR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)Br

Description

6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. BPTT belongs to the class of triazolo-thiadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). Inhibition of COX-2 and PDE-5 has been shown to have anti-inflammatory and vasodilatory effects, respectively. 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to have antifungal activity against Candida albicans. In addition, 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have anti-inflammatory and vasodilatory effects.

Advantages and Limitations for Lab Experiments

6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and characterized using various analytical techniques. 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is also a potent inhibitor of COX-2 and PDE-5, making it a useful tool for studying the role of these enzymes in various disease conditions. However, 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. In addition, 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied in vivo, which limits its potential use as a therapeutic agent.

Future Directions

There are several future directions for research on 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more potent derivatives of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole that can be used as therapeutic agents. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo. This will help to determine the potential use of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent in various disease conditions. In addition, the role of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the regulation of other enzymes and signaling pathways should be studied to gain a better understanding of its mechanism of action. Finally, the development of more efficient synthesis methods for 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole will enable its widespread use in various research applications.

Synthesis Methods

The synthesis of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzyl alcohol with 4-methoxyphenyl hydrazine in the presence of triethylamine. The resulting intermediate is then reacted with thiocarbonyldiimidazole and triethylamine to yield 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis of 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature, and the compound has been characterized using various analytical techniques, including NMR, IR, and mass spectrometry.

Scientific Research Applications

6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a therapeutic agent in various disease conditions. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have antifungal activity against Candida albicans, a common fungal pathogen. In addition, 6-[(4-Bromophenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as an anti-inflammatory agent in various inflammatory diseases.